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Compound of Interest

2-((4-
Compound Name: )
Methoxybenzyl)amino)ethanol

cat. No.: B3022562

An In-depth Technical Guide to 2-((4-Methoxybenzyl)amino)ethanol

Executive Summary

2-((4-Methoxybenzyl)amino)ethanol is a substituted secondary amine and ethanolamine
derivative. Characterized by the presence of a 4-methoxybenzyl group and a primary alcohaol,
this molecule serves as a versatile intermediate in organic synthesis. Its molecular structure
offers two primary sites for chemical modification—the secondary amine and the terminal
hydroxyl group—making it a valuable building block for the synthesis of more complex
molecules in pharmaceutical and materials science research. This guide provides a
comprehensive overview of its physicochemical properties, a validated synthetic protocol,
analytical characterization methods, potential applications, and essential safety and handling
procedures. The molecular weight of 2-((4-Methoxybenzyl)amino)ethanol is 181.23 g/mol .[1]

Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is critical for its effective
use in research and development. 2-((4-Methoxybenzyl)amino)ethanol is a liquid at room
temperature with a high boiling point, indicating strong intermolecular hydrogen bonding
potential from its amine and hydroxyl functional groups.[2]

Core Properties
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Molecular Weight

181.23 g/mol

[11(31[4]

Monoisotopic Mass

181.110278721 Da

[1]5]

Molecular Formula C10H15NO2 [1112][3]
CAS Number 64834-63-5 [6]
Appearance Liquid [2]
Boiling Point 329.5 °C at 760 mmHg
Flash Point 153.1°C
2-[(4-
IUPAC Name methoxyphenyl)methylaminolet  [1]
hanol
UBLCRUHXSMDNQZ-
InChl Key [5]

UHFFFAOYSA-N

Molecular Structure

The structure of 2-((4-Methoxybenzyl)amino)ethanol combines an aromatic methoxybenzyl
group with an aliphatic amino-alcohol chain. This uniqgue combination of functional groups
dictates its chemical reactivity and physical properties.

Caption: Chemical structure of 2-((4-Methoxybenzyl)amino)ethanol.

Synthesis and Purification

A robust and reproducible synthesis is paramount for obtaining high-purity material for
research. The most direct and common method for preparing N-benzylated ethanolamines is
through reductive amination.

Scientific Rationale for Synthetic Approach

Reductive amination is a highly efficient and widely adopted method for forming carbon-
nitrogen bonds. The process involves two key steps:
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» Imine Formation: The reaction between an aldehyde (4-methoxybenzaldehyde) and a
primary amine (ethanolamine) forms a Schiff base, or imine, intermediate. This reaction is
typically reversible and often favored by the removal of water.

e Reduction: The imine intermediate is then selectively reduced to the target secondary amine.
Sodium borohydride (NaBHa4) is an ideal reducing agent for this step as it is mild enough not
to reduce the starting aldehyde but is highly effective for reducing the C=N double bond of
the imine. This selectivity ensures a clean reaction with high yields.

Experimental Workflow: Reductive Amination
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Synthesis

1. Dissolve 4-methoxybenzaldehyde
in Methanol

Y

2. Add Ethanolamine
(Stir at RT, 2h)

Y

3. Cool to 0°C

Y

4. Add NaBH4 portion-wise
(Monitor gas evolution)

Y

5. Warm to RT
(Stir overnight)

Work-up %'Extraction

(6. Quench with HZO)

Y

7. Concentrate in vacuo
to remove Methanol

Y
(8. Extract with Ethyl Acetate (3XD

Y

9. Wash combined organic layers
with Brine

Purificatioqy& Analysis

ELO. Dry organic layer (Na2504a

& Filter

\4
[11. Concentrate undea

reduced pressure

Y

12. Purify via Flash Chromatography
(Silica Gel)

Y

13. Characterize pure fractions
(NMR, MS)

Caption: Workflow for synthesis and purification.
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Detailed Step-by-Step Protocol

e To a solution of 4-methoxybenzaldehyde (1.0 eq) in methanol (0.5 M), add ethanolamine (1.1
eq) dropwise at room temperature.

e Stir the mixture for 2 hours to facilitate imine formation.
e Cool the reaction vessel to 0 °C using an ice bath.

e Slowly add sodium borohydride (NaBH4, 1.5 eq) in small portions. Causality: Portion-wise
addition is crucial to control the exothermic reaction and the accompanying hydrogen gas
evolution.

 After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 16 hours.

o Carefully quench the reaction by adding deionized water.
* Remove the methanol solvent under reduced pressure using a rotary evaporator.
o Extract the aqueous residue with ethyl acetate (3 x 50 mL). The product is organic-soluble.

o Combine the organic layers and wash with brine to remove residual water and inorganic
salts.

e Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo to
yield the crude product.

» Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of
ethyl acetate in hexanes to afford the pure 2-((4-Methoxybenzyl)amino)ethanol.

Analytical Characterization

To confirm the identity and purity of the synthesized compound, a suite of analytical techniques
is employed. Each technique provides unique structural information.

e IH NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the aromatic protons (two doublets in the ~6.8-7.2 ppm region), a singlet for the methoxy

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3022562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

group (~3.8 ppm), and characteristic multiplets for the three different methylene (CH-z)
groups and the exchangeable N-H and O-H protons.

e 13C NMR Spectroscopy: The carbon NMR will confirm the presence of 10 unique carbon
atoms, including signals for the aromatic carbons, the methoxy carbon, and the three
aliphatic carbons.

e Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should reveal a
prominent molecular ion peak [M+H]* at m/z 182.1176, confirming the molecular weight.[5]

« Infrared (IR) Spectroscopy: The IR spectrum provides functional group information, with
expected broad peaks for the O-H and N-H stretches (around 3300-3400 cm~?) and strong
C-O stretches for the ether and alcohol functionalities.

Applications in Research and Drug Development

The true value of 2-((4-Methoxybenzyl)amino)ethanol lies in its utility as a synthetic
intermediate. Its bifunctional nature allows for selective chemical modifications. The existence
of numerous patents associated with this chemical structure underscores its role in the
development of novel compounds.[1]

Core Molecule

2-((4-Methoxybenzyl)amino)ethanol

N\
Anine (N-H) site\—lydroxyl (O-H) site

Potential Reactions

N-Alkylation / Acylation O-Acylation / Etherification

Intramolecular Cyclization
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Caption: Reactive sites and potential derivatizations.

o Pharmaceutical Scaffolding: The amino alcohol motif is a common feature in many
biologically active compounds. This molecule can serve as a starting point for building
libraries of drug candidates through modification at the nitrogen or oxygen atoms.

e Ligand Synthesis: The nitrogen and oxygen atoms can act as coordinating sites for metal
ions, making this compound a precursor for developing novel ligands for catalysis or imaging
agents.

e Materials Science: Incorporation into polymer backbones via its hydroxyl or amine group can
be used to modify polymer properties, such as hydrophilicity or thermal stability.

Safety and Handling

Proper handling of all chemicals is essential for laboratory safety. 2-((4-
Methoxybenzyl)amino)ethanol is classified as harmful and an irritant.[1]

SHS H | Classificati

Hazard Class Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [1][7]

Skin Irritation H315 Causes skin irritation [1][7]

o Causes serious eye

Eye Irritation H319 o [11[7]
Irritation

Specific Target Organ H335 May cause respiratory

Toxicity irritation

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Always handle this chemical in a well-ventilated fume hood to avoid
inhalation of vapors.[7] An emergency eyewash station and safety shower must be readily
accessible.
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» Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[8]

o Hand Protection: Wear nitrile or other chemically resistant gloves to prevent skin contact.

[7]
o Skin and Body Protection: A standard laboratory coat should be worn.

o Storage: Store in a tightly sealed container in a cool, dry place, protected from light. For
long-term storage, keeping the container under an inert atmosphere like argon is
recommended.

e Spill and First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If
irritation persists, seek medical attention.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[7][8]

o Ingestion: If swallowed, call a poison control center or doctor. Rinse mouth. Do not induce
vomiting.[7]

Conclusion

2-((4-Methoxybenzyl)amino)ethanol is a foundational chemical intermediate with a molecular
weight of 181.23 g/mol . Its well-defined structure, accessible synthetic routes, and dual
functional handles make it a valuable resource for chemists in diverse fields. While its direct
applications are limited, its utility as a building block for creating complex, high-value molecules
is significant. Adherence to strict safety protocols is necessary when handling this compound
due to its irritant and harmful nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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